Kinetics of decomposition of chemically activated alkyl fluorides
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9674400263
Abstract
Activated alkyl fluorides have been made (a) by the reactions of suitable radicals with fluorine, (b) by the combination of radicals, (c) by the insertion of methylene into fluorinated alkanes. The rates of elimination of hydrogen halide have been compared with the rates of stabilization by collision for C2H5F, n-C3H7F, iso-C3H7F, s-C4H9F, t-C4H9F, CH2FCH2F, CH3CHF2, CH3CF2CH3,CH3CH2CHF2, CHF2CHF2, CH2CICH2F, CH3CHCIF and CH3CCIF2. The rates have been studied over a range of temperature for six compounds. The results can be interpreted by the RRK treatment but a RRKM treatment is desirable. The stepwise deactivation of n-alkyl fluorides is considered.
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